Cas no 50738-88-0 (2-Benzothiazolamine,N,7-dimethyl-(9CI))

• Product name: 2-Benzothiazolamine,N,7-dimethyl-(9CI)
• CAS No: 50738-88-0
• MF: C₉H₁₀N₂S
• MW: 178.254100322723
• CID: 1018645

2-Benzothiazolamine,N,7-dimethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolamine,N,7-dimethyl-(9CI)
• 2-Benzothiazolamine, N,7-dimethyl-

• Inchi： 1S/C9H10N2S/c1-6-4-3-5-7-8(6)12-9(10-2)11-7/h3-5H,1-2H3,(H,10,11)
• InChI Key： NQBZVBAVPDIZST-UHFFFAOYSA-N
• SMILES： S1C2=C(C)C=CC=C2N=C1NC

Computed Properties

• Exact Mass: 178.056
• Monoisotopic Mass: 178.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.2A^2